Cas no 1370418-81-7 (4-Isoxazolecarboxylic acid, 5-methyl-3-[2-(trifluoromethyl)phenyl]-)
1370418-81-7 structure
Product Name:4-Isoxazolecarboxylic acid, 5-methyl-3-[2-(trifluoromethyl)phenyl]-
CAS No:1370418-81-7
MF:C12H8F3NO3
MW:271.1920337677
CID:2094650
Update Time:2022-09-22
4-Isoxazolecarboxylic acid, 5-methyl-3-[2-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoxazolecarboxylic acid, 5-methyl-3-[2-(trifluoromethyl)phenyl]-
-
- Inchi: 1S/C12H8F3NO3/c1-6-9(11(17)18)10(16-19-6)7-4-2-3-5-8(7)12(13,14)15/h2-5H,1H3,(H,17,18)
- InChI Key: DGGCVCPDVVYAGA-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(O)=O)C(C2=CC=CC=C2C(F)(F)F)=N1
Computed Properties
- Exact Mass: 271.046
- Monoisotopic Mass: 271.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3A^2
4-Isoxazolecarboxylic acid, 5-methyl-3-[2-(trifluoromethyl)phenyl]- Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
1370418-81-7 (4-Isoxazolecarboxylic acid, 5-methyl-3-[2-(trifluoromethyl)phenyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk